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Compound of Interest

Compound Name: Clotrimazole-d5

Cat. No.: B562977

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of
Clotrimazole-d5, a deuterated analog of the antifungal agent Clotrimazole. It is primarily
intended for researchers, scientists, and professionals in drug development who utilize stable
isotope-labeled compounds as internal standards in quantitative bioanalytical studies. This
document offers a summary of commercial suppliers, their product specifications, and a
detailed experimental protocol for the application of Clotrimazole-d5 in liquid chromatography-
tandem mass spectrometry (LC-MS/MS) analysis.

Core Concepts: The Role of Clotrimazole-d5 in
Quantitative Analysis

Clotrimazole-d5 serves as an ideal internal standard for the quantification of Clotrimazole in
complex biological matrices such as plasma and tissue.[1] The incorporation of five deuterium
atoms results in a molecule with a higher mass-to-charge ratio (m/z) than the parent
compound, while maintaining nearly identical physicochemical properties. This allows for its co-
extraction and co-elution with the unlabeled Clotrimazole during chromatographic separation,
yet enables distinct detection by a mass spectrometer. The use of a stable isotope-labeled
internal standard like Clotrimazole-d5 is a robust method to correct for variations in sample
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preparation and instrument response, thereby enhancing the accuracy and precision of

quantitative analyses.[1]

Commercial Suppliers and Availability

Clotrimazole-d5 is readily available from several commercial suppliers specializing in

reference standards and isotopically labeled compounds. The products are typically supplied

as a neat solid and require reconstitution in a suitable organic solvent. The following table

summarizes the key specifications from various suppliers.

Molecular .
. CAS Molecular . . Available
Supplier Weight ( Purity .
Number Formula Pack Sizes
g/mol )
LGC 1185076-41- C22D5H12CIN 1 mg, 2.5 mg,
349.868 >95% (HPLC)
Standards 8 2 10 mg
=299%
Cayman 1185076-41- C22H12CIDsN
] 349.9 deuterated -
Chemical 8 2
forms (di1-ds)
Santa Cruz
_ 1185076-41- C22H12DsCIN
Biotechnolog 8 349.87 - -
2
y
Pharmaffiliate = 1185076-41- C22H12DsCIN ) )
349.87 High Purity -
S 8 2
Simson
1185076-41- _ _
Pharma 8 - - High Quality -
Limited
1185076-41-
Veeprho - - - -
8
_ =299%
Sapphire 1185076-41-
o - 349.9 deuterated -
Bioscience 8
forms (di1-ds)
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Note: Availability of pack sizes and specific purity information may vary. It is recommended to
consult the supplier's website or contact them directly for the most current information. A
Certificate of Analysis is typically provided with the product.[2][3]

Experimental Protocol: Quantification of Antifungal
Drugs in Chicken Tissues using LC-MS/MS with
Clotrimazole-d5 as an Internal Standard

This protocol is adapted from a method for the multiresidue determination of antifungal drugs in
chicken tissues.[2]

Preparation of Standard Solutions

o Clotrimazole-d5 Stock Solution (1 mg/mL): Accurately weigh 1 mg of Clotrimazole-d5 and
dissolve it in 1 mL of methanol.[2]

o Clotrimazole-d5 Intermediate Stock Solution (10 pg/L): Add 100 pL of the 1 mg/mL
Clotrimazole-d5 stock solution to a 10 mL volumetric flask and dilute to the mark with
methanol.[2]

e Working Internal Standard (I1S) Solution (100 pg/L): Combine 100 pL of the intermediate
stock solution of Clotrimazole-d5 in a 10 mL volumetric flask and dilute to the required
volume with methanol.[2]

e Analyte Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of unlabeled
Clotrimazole in methanol.

e Analyte Intermediate Stock Solution (10 mg/L): Add 100 pL of the 1 mg/mL analyte stock
solution to a 10 mL volumetric flask and dilute to the mark with methanol.[2]

o Working Mixed Standard Solutions: Prepare a series of working standard solutions at
concentrations of 1.0, 2.0, 5.0, 10.0, 20.0, and 50.0 pg/L by combining aliquots of the
intermediate stock solutions and diluting with methanol.[2]

Sample Preparation

e Homogenization: Homogenize the chicken tissue samples.
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» Extraction: To a homogenized sample, add a known volume of the Working Internal Standard
Solution. Add 10 mL of acetonitrile, vortex for 2 minutes, and then sonicate for 10 minutes at
40°C.[2]

» Centrifugation: After cooling to room temperature, centrifuge the mixture at 10,000 rpm for 10
minutes at 4°C.[2]

o Supernatant Collection: Decant the supernatant into a clean glass vial. Repeat the extraction
of the residue with another 10 mL of acetonitrile and combine the supernatants.[2]

o Evaporation: Evaporate the combined supernatants to dryness under a gentle stream of
nitrogen at 40°C.[2]

e Reconstitution: Reconstitute the dried residue with 1 mL of methanol containing 0.1% (v/v)
formic acid.[2]

o Freezing-Delipidation: Transfer the reconstituted solution to a 1.5 mL Eppendorf tube and
store at -20°C overnight to precipitate lipids.[2]

o Final Centrifugation: Centrifuge the sample at 15,000 rpm for 5 minutes at 4°C.[2]

e Injection: Transfer an aliquot of the supernatant for injection into the LC-MS/MS system.[2]

LC-MS/MS Analysis

LC Column: Waters Acquity UPLC BEH C18 column.[2]

* Mobile Phase: A suitable gradient of mobile phases, such as methanol and water with 0.1%
formic acid.

e Mass Spectrometry: A triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source operating in positive ion mode.[4]

e Monitored Transitions: The specific mass transitions for Clotrimazole and Clotrimazole-d5
need to be determined by direct infusion of the standard solutions.
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Workflow for Bioanalytical Quantification using
Clotrimazole-d5

The following diagram illustrates the general workflow for the quantification of Clotrimazole in a
biological sample using Clotrimazole-d5 as an internal standard.

Bioanalytical Workflow for Clotrimazole Quantification
Biological Sample Reconstitution in
(e.g., Plasma, Tissue) Mobile Phase

8

A
. 5. Injection
A
Spike with Chromatographic Separation Mass Spectrometric Detection
Clotrimazole-d5 (IS) (UPLC/HPLC) (ESI-MS/MS)
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Liquid-Liquid or Peak Area Integration Quantification using
Solid-Phase Extraction (Analyte & IS) Calibration Curve
A
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Caption: Workflow for Clotrimazole quantification.

Signaling Pathways and Logical Relationships

While Clotrimazole's primary mechanism of action as an antifungal agent involves the inhibition
of the cytochrome P450 enzyme 14a-demethylase, which is crucial for ergosterol biosynthesis
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in fungi, Clotrimazole-d5 is not used to study these signaling pathways directly. Instead, its
utility lies in the logical relationship within an analytical workflow, as depicted in the diagram
above. The deuterated standard acts as a consistent reference point against which the native
analyte is measured, ensuring the reliability of the final quantitative result.

This technical guide provides a foundational understanding of the commercial landscape and a
practical application of Clotrimazole-d5 for researchers engaged in bioanalytical method
development and validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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